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Compound of Interest

Compound Name: 3-Ethyl-2,2,5-trimethylhexane

Cat. No.: B14566198

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 3-Ethyl-2,2,5-trimethylhexane, a flammable hydrocarbon, is critical for
ensuring laboratory safety, environmental protection, and regulatory compliance. This
document provides a comprehensive, step-by-step guide for its safe handling and disposal. In
the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures
are based on general protocols for flammable liquid waste management and data available for

structurally similar chemicals.

Quantitative Data Summary

The table below summarizes the known physical and chemical properties of 3-Ethyl-2,2,5-
trimethylhexane. This data is essential for a preliminary hazard assessment.
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Property Value Reference
Molecular Formula Ci11H24 [1]
Molecular Weight 156.31 g/mol [1]

CAS Number 61868-76-6 [1]
Appearance Presumed to be a liquid

Boiling Point Data not available

Expected to be low,

Flash Point characteristic of flammable
hydrocarbons
Density Data not available

Experimental Protocols: Disposal Procedures

Adherence to the following procedural steps is mandatory to ensure the safe disposal of 3-
Ethyl-2,2,5-trimethylhexane.

Personal Protective Equipment (PPE) and Safety
Measures

Before handling 3-Ethyl-2,2,5-trimethylhexane, ensure the following personal protective
equipment is worn and safety measures are in place:

o Eye Protection: Chemical splash goggles or a face shield must be worn.
e Hand Protection: Use appropriate chemical-resistant gloves, such as nitrile gloves.
o Protective Clothing: A flame-retardant lab coat or chemical-resistant apron is required.

o Ventilation: All handling of 3-Ethyl-2,2,5-trimethylhexane should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,
and sparks, from the handling area.[2][3]
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Waste Collection and Segregation

Proper segregation of chemical waste is crucial to prevent dangerous chemical reactions.[4]
o Container: Collect 3-Ethyl-2,2,5-trimethylhexane waste in a designated, properly labeled,

and leak-proof container. The container should be made of a material compatible with
flammable hydrocarbons.[4][5]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
"Flammable," and the full chemical name: "3-Ethyl-2,2,5-trimethylhexane."[4]

e Segregation: Do not mix 3-Ethyl-2,2,5-trimethylhexane with other waste types, such as
halogenated solvents, corrosive wastes, or reactive wastes, unless explicitly permitted by
your institution's waste management guidelines.[4]

Storage of Chemical Waste

Interim storage of the waste must be handled with care to minimize risks.

o Storage Location: Store the sealed waste container in a designated, well-ventilated, and cool
secondary containment area away from heat and ignition sources.[2][3]

o Container Integrity: Regularly inspect the waste container for any signs of leakage or
degradation.

Final Disposal

The final disposal of hazardous waste must be conducted by certified professionals.

» Professional Disposal: Arrange for the disposal of the 3-Ethyl-2,2,5-trimethylhexane waste
through your organization's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[2][6]

+ Regulatory Compliance: Ensure that all local, state, and federal regulations regarding the
disposal of flammable liquid waste are strictly followed.[2] Do not pour chemical waste down
the drain or dispose of it in regular trash.[3][4]

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 3-
Ethyl-2,2,5-trimethylhexane.

Start: Generation of
3-Ethyl-2,2,5-trimethylhexane Waste

Y

Assess Hazards
(Flammable Liquid)
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Collect in a dedicated, Follow institutional guidelines
labeled, compatible container for mixed waste streams

Store waste in a designated,
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Contact Environmental Health & Safety (EHS)
or licensed waste contractor for pickup

End: Proper Disposal
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Caption: Disposal workflow for 3-Ethyl-2,2,5-trimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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